Cas no 2228649-01-0 (N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine)

• Product Name: N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine
• CAS No: 2228649-01-0
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 6274247
• PubChem ID: 165863931
• Update Time: 2025-05-25

N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine
• EN300-1739929
• N-methyl-1-{[6-(pyrrolidin-1-yl)pyridin-3-yl]methyl}cyclopropan-1-amine
• 2228649-01-0

• Inchi： 1S/C14H21N3/c1-15-14(6-7-14)10-12-4-5-13(16-11-12)17-8-2-3-9-17/h4-5,11,15H,2-3,6-10H2,1H3
• InChI Key： DLOBCAVUNDPYHL-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=NC(=CC=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 231.173547683g/mol
• Monoisotopic Mass: 231.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.2Ų

Additional information on N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine

Comprehensive Overview of N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine (CAS No. 2228649-01-0)

N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine (CAS No. 2228649-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclopropan-1-amine core, which is methylated at the nitrogen atom, and a pyridin-3-ylmethyl group substituted with a pyrrolidin-1-yl moiety at the 6-position. Such a configuration makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, researchers have focused on compounds like N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine due to their potential role in modulating biological pathways. The presence of the pyrrolidine ring and the pyridine scaffold is often associated with enhanced bioavailability and binding affinity to target proteins. This has led to increased interest in its synthesis, characterization, and potential therapeutic applications, particularly in neurological and metabolic disorders.

The compound's CAS number 2228649-01-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular structure, which includes a cyclopropyl group, is notable for its rigidity and ability to influence the compound's conformational stability. These features are critical in medicinal chemistry, where small structural changes can significantly impact a molecule's pharmacological profile.

One of the trending topics in the scientific community is the exploration of novel amine derivatives for their potential in treating neurodegenerative diseases. N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine fits into this category, as its structure suggests possible interactions with neurotransmitter systems. Researchers are particularly interested in its potential as a modulator of dopamine or serotonin receptors, which are key targets in conditions like Parkinson's disease and depression.

Another area of interest is the compound's potential application in cancer research. The pyridine and pyrrolidine motifs are common in kinase inhibitors, which are a major focus in oncology drug development. Preliminary studies suggest that derivatives of this compound could exhibit inhibitory activity against specific kinases, making it a subject of ongoing investigation in preclinical studies.

From a synthetic chemistry perspective, the preparation of N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine involves multi-step organic transformations, including amination, alkylation, and cyclization reactions. The compound's purity and yield are critical factors, as they directly influence its suitability for further biological testing. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and ensure quality control.

In the context of drug discovery, the compound's lipophilicity and hydrogen-bonding capacity are key parameters that influence its pharmacokinetic properties. These factors are often optimized during the lead optimization phase to enhance drug-like characteristics. Given the growing demand for central nervous system (CNS) therapeutics, this compound's ability to cross the blood-brain barrier is a subject of active research.

Environmental and safety considerations are also paramount when working with N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety. Researchers and manufacturers adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to maintain compliance with regulatory standards.

The future of N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine lies in its potential to bridge gaps in unmet medical needs. As the scientific community continues to explore its applications, collaborations between academia and industry will be essential to accelerate its development. With advancements in computational chemistry and high-throughput screening, the compound's full therapeutic potential may soon be realized.

In summary, N-methyl-1-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine (CAS No. 2228649-01-0) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique structure and versatile applications make it a compound worth watching in the coming years.